Cas no 1019631-17-4 (N-(5-chloro-2-methylphenyl)thiolan-3-amine)

• Product Name: N-(5-chloro-2-methylphenyl)thiolan-3-amine
• CAS No: 1019631-17-4
• MF: C₁₁H₁₄ClNS
• MW: 227.75356054306
• CID: 5229967
• PubChem ID: 43189454
• Update Time: 2026-03-07

N-(5-chloro-2-methylphenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(5-chloro-2-methylphenyl)tetrahydro-
• N-(5-chloro-2-methylphenyl)thiolan-3-amine

• Inchi： 1S/C11H14ClNS/c1-8-2-3-9(12)6-11(8)13-10-4-5-14-7-10/h2-3,6,10,13H,4-5,7H2,1H3
• InChI Key： PWWCNZKNXJMIOQ-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=C(Cl)C=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(5-chloro-2-methylphenyl)thiolan-3-amine

Research Briefing on N-(5-chloro-2-methylphenyl)thiolan-3-amine (CAS: 1019631-17-4): Recent Advances and Applications

N-(5-chloro-2-methylphenyl)thiolan-3-amine (CAS: 1019631-17-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine derivative, featuring a thiolane ring and a chloro-substituted phenyl group, has demonstrated promising biological activities in recent studies. The compound's unique structural features, including the presence of both sulfur and nitrogen heteroatoms, contribute to its diverse interactions with biological targets, making it a valuable scaffold for drug discovery and development.

Recent pharmacological investigations have focused on the compound's potential as a modulator of key enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that N-(5-chloro-2-methylphenyl)thiolan-3-amine exhibits selective inhibition against certain kinase targets involved in inflammatory pathways, with IC50 values in the low micromolar range. The research team employed molecular docking studies to elucidate the binding mode of this compound, identifying key interactions between the thiolane ring and the ATP-binding pocket of the target enzymes.

In synthetic chemistry, novel methodologies for the efficient preparation of N-(5-chloro-2-methylphenyl)thiolan-3-amine have been developed. A recent publication in Organic Letters (2024) described a catalytic asymmetric synthesis approach using chiral phosphoric acid catalysts, achieving excellent enantioselectivity (up to 98% ee). This advancement is particularly significant as it enables access to optically pure forms of the compound for more precise biological evaluation and potential therapeutic applications.

The compound's physicochemical properties have been systematically characterized in several recent studies. Research data indicates that N-(5-chloro-2-methylphenyl)thiolan-3-amine displays favorable solubility profiles in both aqueous and organic media, along with satisfactory metabolic stability in preliminary in vitro assays using liver microsomes. These characteristics suggest potential for further development as a drug candidate, though additional pharmacokinetic studies are warranted to fully assess its ADME properties.

Emerging applications in materials science have also been reported for this compound. A 2024 study in Advanced Materials demonstrated its utility as a building block for organic semiconductors, where the combination of electron-donating amine and electron-withdrawing chloro groups creates interesting electronic properties. The thiolane ring in particular contributes to enhanced molecular packing in the solid state, leading to improved charge transport characteristics.

Future research directions for N-(5-chloro-2-methylphenyl)thiolan-3-amine appear promising, with several groups investigating its potential in targeted drug delivery systems and as a ligand for transition metal catalysts. The compound's versatility and the recent methodological advances in its synthesis and modification suggest it will continue to be an important subject of investigation across multiple disciplines in the chemical and pharmaceutical sciences.